N-[4-(acetylamino)phenyl]-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-(4-acetamidophenyl)-4-methyl-3-[(3-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C23H23N3O4S/c1-15-5-4-6-21(13-15)26-31(29,30)22-14-18(8-7-16(22)2)23(28)25-20-11-9-19(10-12-20)24-17(3)27/h4-14,26H,1-3H3,(H,24,27)(H,25,28)
• InChI Key: BEJLDXPVCCMHDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)NC(=O)C)C
• Molecular Formula: C23H23N3O4S
• DSSTOX Substance ID: DTXSID70367132
• Molecular Weight: 437.5 g/mol
• CAS RN: 5476-66-4

Description

N-[4-(acetylamino)phenyl]-4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "AMSB" and is a member of the sulfonamide family of compounds. AMSB has been extensively studied for its potential use in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of AMSB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. AMSB has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in cells. Additionally, AMSB has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
AMSB has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that AMSB can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, AMSB has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the immune response. In vivo studies have shown that AMSB can reduce the growth of tumors in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AMSB in lab experiments is its high potency and specificity. AMSB has been shown to have a high degree of selectivity for certain enzymes and signaling pathways, making it a valuable tool for studying these processes. However, one limitation of using AMSB in lab experiments is its relatively high cost and the specialized equipment and expertise required for its synthesis.

Future Directions

There are a number of potential future directions for research on AMSB. One area of research is the development of new cancer therapies based on the inhibition of carbonic anhydrase and other enzymes targeted by AMSB. Additionally, AMSB may have potential applications in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Further research is needed to fully understand the mechanism of action of AMSB and its potential applications in scientific research.

Scientific Research Applications

AMSB has a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. AMSB has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. Additionally, AMSB has been studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.